Caroverine hydrochloride

• IUPAC Name: 1-[2-(diethylamino)ethyl]-3-[(4-methoxyphenyl)methyl]quinoxalin-2-one;hydrochloride
• InChI: InChI=1S/C22H27N3O2.ClH/c1-4-24(5-2)14-15-25-21-9-7-6-8-19(21)23-20(22(25)26)16-17-10-12-18(27-3)13-11-17;/h6-13H,4-5,14-16H2,1-3H3;1H
• InChI Key: JRNWTJUIMRLKBV-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCN1C2=CC=CC=C2N=C(C1=O)CC3=CC=C(C=C3)OC.Cl
• Molecular Formula: C22H28ClN3O2
• Related CAS: 23465-76-1 (Parent)
• DSSTOX Substance ID: DTXSID20971127
• Molecular Weight: 401.9 g/mol
• CAS No.: 55750-05-5, 23465-76-1

Description

Caroverine hydrochloride, also known as this compound, is a useful research compound. Its molecular formula is C22H28ClN3O2 and its molecular weight is 401.9 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Antioxidant Activity

Caroverine hydrochloride exhibits significant antioxidant properties, particularly through its ability to scavenge hydroxyl radicals effectively. This strong antioxidant activity is demonstrated by its partial prevention and highly active scavenging of hydroxyl radicals, a key factor in its beneficial effects in inner ear diseases (Udilova et al., 2003).

Cochlear Protection

Studies have shown that Caroverine can protect the inner ear from excitotoxicity, particularly in the treatment of cochlear synaptic tinnitus. Its protective properties are especially pronounced when applied locally to the round window membrane, a method that might be more effective and safer than systemic administration (Chen et al., 2003).

Solubility and Stability in Aqueous Solution

Research on the solubility and physicochemical stability of this compound in buffered aqueous solutions reveals that its solubility decreases at pH levels higher than 6.0. The degradation of Caroverine follows first-order kinetics, with degradation rates influenced by pH and storage temperature (Gwak et al., 1998).

Efficacy in Tinnitus Treatment

Caroverine has been used successfully in the treatment of inner ear tinnitus. Clinical trials demonstrate its efficacy in reducing tinnitus, supporting the hypothesis about the genesis of cochlear-synaptic tinnitus (Denk et al., 1997).

Neuroprotective Competence

Caroverine’s selective antagonism of glutamate receptors suggests its potential as a neuroprotective agent. This characteristic makes it a candidate for testing in glutamate-induced, excitotoxic disorders of the brain (Ehrenberger & Felix, 1992).

Potential in Alcohol Withdrawal Treatment

A study compared the efficacy of Caroverine and meprobamate in treating alcohol withdrawal symptoms. Caroverine, as a group B Ca2+ channel blocker, presented similar clinical efficacy to meprobamate but with less sedative side effects. This novel indication for Caroverine warrants further investigation (Koppi et al., 1987).

Drug Delivery via Round Window Membrane

Research indicates that the round window membrane can be an effective means for local drug delivery, as demonstrated by Caroverine's pharmacokinetics in the perilymph, cerebrospinal fluid, and plasma after local administrations (Duan & Chen, 2009).

Noise-Induced Hearing Loss Treatment

Caroverine has shown significant effectiveness in reducing hearing impairment after noise trauma, particularly when applied shortly after exposure. This suggests its potential in treating noise-induced hearing loss (Chen et al., 2003).

Mechanism of Action

Target of Action

Caroverine hydrochloride primarily targets NMDA and AMPA glutamate receptors . These receptors play a crucial role in the transmission of excitatory signals in the nervous system. Caroverine also acts as an N-type calcium channel blocker .

Mode of Action

This compound acts as a competitive and reversible antagonist of NMDA and AMPA glutamate receptors . This means it binds to these receptors and blocks their activation by glutamate, an excitatory neurotransmitter. By doing so, it reduces the excitatory signals in the nervous system. As an N-type calcium channel blocker, it inhibits the influx of calcium ions, which are essential for the release of neurotransmitters and the conduction of electrical signals in neurons .

Result of Action

This compound’s action on NMDA and AMPA receptors and N-type calcium channels results in a reduction of excitatory signals in the nervous system. This makes it effective in the treatment of conditions like tinnitus , smooth muscle spasms , alcohol and drug withdrawal .

Safety and Hazards

Caroverine hydrochloride is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It is corrosive to metals and can cause skin corrosion/irritation and serious eye damage/eye irritation. It can also cause specific target organ toxicity (single exposure), with the target organs being the respiratory system.

Biochemical Analysis

Biochemical Properties

Caroverine hydrochloride plays a significant role in biochemical reactions by interacting with various enzymes, proteins, and other biomolecules. It acts as a calcium channel blocker, inhibiting the influx of calcium ions into cells, which is crucial for muscle contraction and neurotransmitter release . Additionally, this compound antagonizes non-NMDA and NMDA glutamate receptors, which are involved in excitatory neurotransmission in the central nervous system . These interactions help reduce muscle spasms and alleviate symptoms of tinnitus.

Cellular Effects

This compound affects various types of cells and cellular processes. In smooth muscle cells, it inhibits calcium influx, leading to muscle relaxation . In neuronal cells, this compound blocks glutamate receptors, reducing excitatory neurotransmission and potentially protecting against excitotoxicity . This compound also influences cell signaling pathways, gene expression, and cellular metabolism by modulating calcium levels and neurotransmitter activity .

Molecular Mechanism

The molecular mechanism of this compound involves its action as a calcium channel blocker and glutamate receptor antagonist. By binding to calcium channels, it prevents the entry of calcium ions into cells, thereby inhibiting muscle contraction and neurotransmitter release . This compound also binds to non-NMDA and NMDA glutamate receptors, blocking their activity and reducing excitatory neurotransmission . These actions contribute to its muscle-relaxing and neuroprotective effects.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound is relatively stable, but its efficacy may decrease with prolonged exposure due to potential degradation . Long-term studies have shown that this compound can maintain its muscle-relaxing and neuroprotective effects, although the extent of these effects may vary depending on the experimental conditions .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, it effectively reduces muscle spasms and alleviates symptoms of tinnitus without significant adverse effects . At high doses, this compound may cause toxic effects, including neurotoxicity and hepatotoxicity . Threshold effects have been observed, indicating that there is a specific dosage range within which the compound is both effective and safe .

Metabolic Pathways

This compound is involved in various metabolic pathways. It is metabolized primarily in the liver, where it undergoes biotransformation by enzymes such as cytochrome P450 . The metabolites are then excreted through the kidneys . This compound may also affect metabolic flux and metabolite levels by modulating calcium levels and neurotransmitter activity .

Transport and Distribution

This compound is transported and distributed within cells and tissues through various mechanisms. It can cross cell membranes via passive diffusion and is also transported by specific transporters . Once inside the cells, this compound can bind to intracellular proteins and accumulate in specific cellular compartments . This distribution pattern influences its localization and accumulation within tissues .

Subcellular Localization

The subcellular localization of this compound is influenced by its chemical properties and interactions with cellular components. It is primarily localized in the cytoplasm and can also be found in the endoplasmic reticulum and mitochondria . The compound’s activity and function are affected by its localization, as it can interact with various intracellular targets, including calcium channels and glutamate receptors . Post-translational modifications and targeting signals may also play a role in directing this compound to specific subcellular compartments .

Customer Q & A

Q1: What is the proposed mechanism of action for Caroverine Hydrochloride in treating tinnitus?

A1: this compound is a glutamate antagonist. Research suggests that it may alleviate tinnitus by targeting the synapse between inner hair cells and their afferent nerves in the auditory system. [] Excessive glutamate activity at this synapse is thought to contribute to the perception of tinnitus. By blocking glutamate receptors, this compound may reduce neuronal hyperexcitability and potentially diminish the subjective experience of tinnitus.

Q2: Are there any studies investigating the efficacy of this compound for tinnitus treatment?

A2: Yes, a clinical study published in the Korean Journal of Otolaryngology investigated the effects of this compound on subjective tinnitus. [] The study involved 153 patients and reported that 35.9% of participants experienced improvement in their tinnitus symptoms after treatment with this compound. Interestingly, the study also found that patients with a shorter duration of tinnitus tended to respond better to the treatment. []

Q3: Beyond this compound, are there other treatment options being explored for cochlear synaptic tinnitus?

A3: Yes, a comparative study investigated the effectiveness of both this compound capsules and a traditional Ayurvedic medicine, Amarsundari Vati tablets, in managing cochlear synaptic tinnitus. [] The study, while limited in scope, suggested that Amarsundari Vati may offer more substantial relief from the symptoms of cochlear synaptic tinnitus compared to this compound capsules. [] Further research is needed to confirm these findings and elucidate the potential mechanisms of action for both treatments.